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Compound of Interest

Compound Name: 1-Bromo-4-ethylbenzene

cat. No.: B134493

An In-depth Guide to the Molecular Weight of 1-Bromo-4-ethylbenzene

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's physicochemical properties is fundamental. Among these, molecular weight
stands as a critical parameter, influencing everything from reaction stoichiometry to
pharmacokinetic profiles. This technical guide provides a detailed examination of the molecular
weight of 1-Bromo-4-ethylbenzene, an important intermediate in organic synthesis.

Compound Overview

1-Bromo-4-ethylbenzene (CAS No: 1585-07-5) is an aromatic organic compound.[1][2][3]
Structurally, it consists of a benzene ring substituted with a bromine atom and an ethyl group at
the para (1 and 4) positions. Its chemical formula is CsHoBr.[1][4][5][6] This compound, also
known by synonyms such as p-Bromoethylbenzene and 4-Ethylbromobenzene, serves as a
versatile building block in the synthesis of pharmaceuticals, agrochemicals, and specialty
polymers.[1][3][4]

Molecular Weight and Physicochemical Data

The molecular weight of a compound is the mass of one mole of that substance. It is a
cornerstone for quantitative analysis in a laboratory setting. The experimentally determined and
computationally verified molecular weight of 1-Bromo-4-ethylbenzene is consistently reported
in the range of 185.06 to 185.064 g/mol .[1][2][4][7][8][9]

The following table summarizes the key quantitative identifiers for 1-Bromo-4-ethylbenzene.
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Identifier Value Citations
Molecular Formula CsHoBr [11[4]15]16]
Molecular Weight 185.06 g/mol [21[3][4][8]
Alternate Reported Weights 185.061 g/mol , 185.064 g/mol [L15117119]
CAS Number 1585-07-5 [11[2]13]1[5]

Experimental Protocol: Calculation of Molecular
Weight

The molecular weight of 1-Bromo-4-ethylbenzene is calculated by summing the atomic
weights of its constituent atoms as dictated by its molecular formula, CsHoBr.

Methodology:

The calculation is based on the standard atomic weights of Carbon (C), Hydrogen (H), and
Bromine (Br) as provided by the International Union of Pure and Applied Chemistry (IUPAC).

« |dentify the number of atoms for each element in the molecular formula:
o Carbon (C): 8 atoms
o Hydrogen (H): 9 atoms
o Bromine (Br): 1 atom

» Obtain the standard atomic weight for each element. For elements with natural isotopic
variation, a conventional value is often used for routine calculations.

o Calculate the total mass for each element by multiplying the number of atoms by its atomic
weight.

e Sum the total masses of all elements to determine the molecular weight of the compound.

The table below lists the conventional atomic weights used for this calculation.
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] . Total

Atomic Weight o
Element Symbol Count Contribution (

(g/mol)

g/mol )

Carbon C 8 12.011 96.088
Hydrogen H 9 1.008 9.072
Bromine Br 1 79.904 79.904

Total 185.064

Note: The use of slightly different standard atomic weight values can result in minor variations
in the final calculated molecular weight, as seen in the reported values. For instance, using
185.06 g/mol is also widely accepted.[2][3][4][8]

Logical Workflow for Molecular Weight
Determination

The following diagram illustrates the logical process of calculating the molecular weight from
the compound's formula and the atomic weights of its constituent elements.
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Constituent Elements & Atomic Weights

Molecular Formula

Carbon (C) Hydrogen (H)

Bromine (Br)

12.011 g/mol 1.008 g/mol 7 79.904 g/mol CeHoBr
l -k
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Molecular Weight
185.064 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating the molecular weight of 1-Bromo-4-ethylbenzene.

Conclusion

The molecular weight of 1-Bromo-4-ethylbenzene is a fundamental constant, established at
approximately 185.06 g/mol . This value is derived from its molecular formula, CsHoBr, and the
standard atomic weights of its constituent elements. A precise understanding and correct
application of this value are essential for accurate and reproducible research in synthetic
chemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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